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Compound of Interest

Compound Name: Janagliflozin

Cat. No.: B10822229 Get Quote

This guide provides a detailed comparison of Janagliflozin, a newer Sodium-Glucose

Cotransporter-2 (SGLT2) inhibitor, against the first-generation agents in its class: Canagliflozin,

Dapagliflozin, and Empagliflozin. The comparison focuses on mechanism of action, efficacy,

selectivity, and safety profiles, supported by available clinical trial data and detailed

experimental methodologies.

Mechanism of Action
SGLT2 inhibitors represent a class of oral antihyperglycemic agents that work independently of

insulin.[1] The primary mechanism involves the inhibition of the SGLT2 protein, which is located

in the proximal renal tubules of the kidneys.[2][3] This protein is responsible for reabsorbing

approximately 90% of the glucose filtered from the blood.[1][2][3]

By blocking SGLT2, Janagliflozin and other inhibitors prevent this reabsorption, leading to

increased excretion of glucose in the urine (glycosuria).[2][3] This process directly lowers blood

glucose levels in patients with type 2 diabetes.[2] Secondary benefits of this mechanism

include a modest reduction in body weight and systolic blood pressure, which is attributed to

the osmotic diuresis and caloric loss.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://synapse.patsnap.com/article/what-is-the-therapeutic-class-of-janagliflozin
https://synapse.patsnap.com/article/what-is-the-mechanism-of-janagliflozin
https://synapse.patsnap.com/article/what-is-janagliflozin-used-for
https://jofem.org/index.php/jofem/article/view/942/284284710
https://jofem.org/index.php/jofem/article/view/942/284284710
https://jofem.org/index.php/jofem/article/view/942/284284710
https://www.benchchem.com/product/b10822229#benchmarking-janagliflozin-against-first-generation-sglt2-inhibitors
https://www.benchchem.com/product/b10822229#benchmarking-janagliflozin-against-first-generation-sglt2-inhibitors
https://www.benchchem.com/product/b10822229#benchmarking-janagliflozin-against-first-generation-sglt2-inhibitors
https://www.benchchem.com/product/b10822229#benchmarking-janagliflozin-against-first-generation-sglt2-inhibitors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10822229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

